Cas no 106025-55-2 (Pentanedioic acid, 3-methyl-, mono(3-methoxy-2-methyl-3-oxopropyl)ester)

• Product Name: Pentanedioic acid, 3-methyl-, mono(3-methoxy-2-methyl-3-oxopropyl)ester
• CAS No: 106025-55-2
• MF: C₁₁H₁₈O₆
• MW: 246.257024288177
• CID: 1169123
• Update Time: 2024-07-26

Pentanedioic acid, 3-methyl-, mono(3-methoxy-2-methyl-3-oxopropyl)ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 3-methyl-, mono(3-methoxy-2-methyl-3-oxopropyl)ester
• Pentanedioic acid, 3-methyl-, 1-(3-methoxy-2-methyl-3-oxopropyl) ester

• Inchi： 1S/C11H18O6/c1-7(4-9(12)13)5-10(14)17-6-8(2)11(15)16-3/h7-8H,4-6H2,1-3H3,(H,12,13)
• InChI Key： UJMQMQOXYLWBPQ-UHFFFAOYSA-N
• SMILES： C(OCC(C)C(OC)=O)(=O)CC(C)CC(O)=O

Computed Properties

• Exact Mass: 245.10251

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Boiling Point: 320.1±22.0 °C(Predicted)
• PSA: 92.73
• pka: 4.63±0.10(Predicted)